Cas no 946681-45-4 (4-(2,4-Dimethylphenoxy)piperidine)

• Product Name: 4-(2,4-Dimethylphenoxy)piperidine
• CAS No: 946681-45-4
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 5946898
• PubChem ID: 24711003
• Update Time: 2025-05-25

4-(2,4-Dimethylphenoxy)piperidine Chemical and Physical Properties

Names and Identifiers

• EN300-1830601
• 4-(2,4-DIMETHYLPHENOXY)PIPERIDINE
• 946681-45-4
• DTXSID201300817
• AKOS000196782
• SCHEMBL171093
• 4-(2,4-Dimethylphenoxy)piperidine

• Inchi： 1S/C13H19NO/c1-10-3-4-13(11(2)9-10)15-12-5-7-14-8-6-12/h3-4,9,12,14H,5-8H2,1-2H3
• InChI Key： OBEGPAJPLHHYDR-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C)=CC=1C)C1CCNCC1

Computed Properties

• Exact Mass: 205.146664230g/mol
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-(2,4-Dimethylphenoxy)piperidine

4-(2,4-Dimethylphenoxy)piperidine (CAS No. 946681-45-4): A Comprehensive Overview of Its Properties and Applications

4-(2,4-Dimethylphenoxy)piperidine (CAS No. 946681-45-4) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and chemical synthesis. This compound, characterized by its piperidine core and 2,4-dimethylphenoxy substituent, exhibits unique chemical properties that make it valuable for various applications. Researchers and industry professionals frequently search for terms like "4-(2,4-Dimethylphenoxy)piperidine uses", "CAS 946681-45-4 synthesis", and "piperidine derivatives in drug discovery", highlighting its relevance in modern science.

The molecular structure of 4-(2,4-Dimethylphenoxy)piperidine combines a piperidine ring with a dimethylphenoxy group, which contributes to its stability and reactivity. This structural feature is often explored in the development of novel pharmaceutical intermediates and bioactive molecules. Recent studies have focused on its potential role in modulating specific biological pathways, making it a subject of interest for those searching for "piperidine-based therapeutics" or "phenoxy derivatives in medicine".

In the context of green chemistry and sustainable synthesis, 4-(2,4-Dimethylphenoxy)piperidine has been investigated for its compatibility with eco-friendly reaction conditions. This aligns with the growing demand for "environmentally friendly chemical processes" and "green synthesis of heterocyclic compounds". Its potential applications in catalysis and material science further expand its utility, addressing queries such as "piperidine derivatives in advanced materials".

The compound's physicochemical properties, including solubility, melting point, and stability, are critical for its practical use. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to characterize CAS 946681-45-4, as evidenced by searches for "analytical methods for piperidine compounds". These properties also influence its formulation in various industrial applications, from agrochemicals to specialty chemicals.

Recent advancements in computational chemistry have enabled deeper insights into the molecular interactions of 4-(2,4-Dimethylphenoxy)piperidine. Researchers leveraging AI-driven drug design often explore its binding affinity and pharmacophore features, responding to trends like "machine learning in chemical discovery". This intersection of traditional synthesis and cutting-edge technology underscores its importance in contemporary research.

In summary, 4-(2,4-Dimethylphenoxy)piperidine (CAS No. 946681-45-4) represents a versatile compound with broad implications across multiple scientific disciplines. Its structural uniqueness, combined with its potential in drug development and sustainable chemistry, ensures its continued relevance in both academic and industrial settings. For those seeking detailed information, keywords like "piperidine phenoxy derivatives" and "CAS 946681-45-4 applications" provide valuable entry points into further exploration.